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Compound of Interest

Compound Name: AC-7954

Cat. No.: B15569478 Get Quote

This document provides immediate safety, handling, and disposal information for AC-7954, a

non-peptide urotensin-II (UT) receptor agonist. The information is intended for researchers,

scientists, and drug development professionals. A specific Safety Data Sheet (SDS) for AC-
7954 was not publicly available at the time of this writing; therefore, the following guidance is

based on general laboratory safety principles for handling novel chemical compounds.

Chemical and Physical Properties
AC-7954 is identified as (±)-AC 7954 hydrochloride with the chemical name 3-(4-

chlorophenyl)-3-[2-(dimethylamino)ethyl]-4H-isochromen-1-one;hydrochloride.

Property Value

CAS Number 477313-09-0

Molecular Formula C19H21Cl2NO2

Molecular Weight 366.3 g/mol

Description
A selective, non-peptide urotensin-II (UT)

receptor agonist.[1]
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Given the absence of a specific Safety Data Sheet (SDS), a cautious approach to handling AC-
7954 is imperative. The following PPE and handling procedures are recommended based on

standard laboratory safety protocols for compounds with unknown toxicological profiles.

Recommended Personal Protective Equipment
Protection Type Recommended Equipment

Respiratory

For powdered or aerosolized forms, a NIOSH-

approved respirator with an appropriate

particulate filter is recommended. In well-

ventilated areas for handling small quantities in

solution, a respirator may not be required, but a

risk assessment should be performed.

Eye/Face
Chemical safety goggles or a face shield are

mandatory to protect against splashes and dust.

Hand

Chemically resistant gloves (e.g., nitrile,

neoprene) should be worn. The specific glove

material and thickness should be chosen based

on the solvent used to dissolve AC-7954 and a

site-specific risk assessment.

Body

A laboratory coat or chemical-resistant apron

should be worn to protect the skin. Closed-toe

shoes are required.

Handling Procedures
Preparation: All handling of AC-7954, especially in its powdered form, should be conducted

in a well-ventilated laboratory hood or a glove box to minimize inhalation exposure.

Weighing: When weighing the powdered form, use a balance inside a chemical fume hood or

a ventilated balance safety enclosure.

Dissolving: If preparing a solution, add the solvent to the AC-7954 powder slowly to avoid

splashing.
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General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.

Storage and Disposal
Storage: Store AC-7954 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste AC-7954 and any contaminated materials in accordance with all

applicable federal, state, and local regulations. It is recommended to treat it as a hazardous

chemical waste. Consult your institution's environmental health and safety (EHS) department

for specific disposal procedures.

Urotensin-II Receptor Signaling Pathway
AC-7954 is an agonist of the urotensin-II (UT) receptor, also known as GPR14. The urotensin-II

receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gq alpha

subunit.[1][2]

The binding of an agonist like AC-7954 to the UT receptor initiates a signaling cascade:

Activation of the Gq protein.

The activated Gαq subunit stimulates phospholipase C (PLC).

PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)

and diacylglycerol (DAG).

IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular

calcium (Ca2+).[2]

The increase in intracellular Ca2+ and the activation of DAG lead to the activation of Protein

Kinase C (PKC) and other downstream signaling pathways. This ultimately results in various

cellular responses, including vasoconstriction.[3][4]
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Caption: Urotensin-II Receptor Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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